Cas no 343373-39-7 (1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 343373-39-7
• MF: C₁₆H₁₁F₄N₃O
• MW: 337.27165722847
• CID: 6628769
• PubChem ID: 1480916
• Update Time: 2024-01-04

1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-FLUOROBENZYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 1-[(3-fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 2-[(3-fluorophenyl)methyl]-2,4-dihydro-4-[3-(trifluoromethyl)phenyl]-
• 2-[(3-fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-one
• 343373-39-7
• AKOS005096309
• 6N-045
• 1-[(3-Fluorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C16H11F4N3O/c17-13-5-1-3-11(7-13)9-23-15(24)22(10-21-23)14-6-2-4-12(8-14)16(18,19)20/h1-8,10H,9H2
• InChI Key： MFRPZOCZRJUPRG-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=CC(C(F)(F)F)=C2)C(=O)N1CC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 337.08382463g/mol
• Monoisotopic Mass: 337.08382463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 396.7±52.0 °C(Predicted)
• pka: 1.72±0.20(Predicted)